![molecular formula C12H9N3 B1503880 1-phenyl-1H-pyrazolo[4,3-c]pyridine CAS No. 41373-10-8](/img/structure/B1503880.png)
1-phenyl-1H-pyrazolo[4,3-c]pyridine
Overview
Description
Synthesis Analysis
Several synthetic methods have been reported for the preparation of 1-phenyl-1H-pyrazolo[4,3-c]pyridine derivatives. These methods involve the assembly of the pyrazolopyridine system through various strategies. Notable approaches include cyclization reactions, condensation reactions, and multicomponent reactions. Researchers have explored both conventional and novel synthetic routes to access these compounds .
properties
CAS RN |
41373-10-8 |
|---|---|
Product Name |
1-phenyl-1H-pyrazolo[4,3-c]pyridine |
Molecular Formula |
C12H9N3 |
Molecular Weight |
195.22 g/mol |
IUPAC Name |
1-phenylpyrazolo[4,3-c]pyridine |
InChI |
InChI=1S/C12H9N3/c1-2-4-11(5-3-1)15-12-6-7-13-8-10(12)9-14-15/h1-9H |
InChI Key |
UYXSQDYPEKBENE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C3=C(C=NC=C3)C=N2 |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C=NC=C3)C=N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(6,7-Dimethoxy-4-quinazolinyl)oxy]aniline](/img/structure/B1503802.png)
![1-methyl-5-pivalamido-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid](/img/structure/B1503821.png)
![1-(2-Pyridinyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine](/img/structure/B1503839.png)
![Dichloro[(R)-(+)-2,2',6,6'-tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine][(1R,2R)-(+)-1,2-diphenylethylenediamine]ruthenium(II), min. 95%](/img/structure/B1503848.png)
